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Compound of Interest

Compound Name: GGACK (hydrochloride)

Cat. No.: B10823146

Executive Summary & Scientific Context

GGACK (Glu-Gly-Arg-chloromethyl ketone) is a potent, irreversible inhibitor of serine
proteases, specifically targeting thrombin and Factor Xa.[1] Its efficacy in research stems from
its chloromethyl ketone (CMK) moiety, which acts as an affinity label. This group alkylates the
active site histidine residue of the protease, forming a covalent bond that permanently disables
the enzyme.

The Safety Paradox: The same alkylating mechanism that makes GGACK an effective inhibitor
also classifies it as a potential biological hazard. Alkylating agents can theoretically modify
endogenous proteins or nucleic acids if improperly handled. Therefore, disposal protocols must
treat GGACK not merely as "chemical waste" but as a reactive alkylating agent requiring
thermal destruction.

This guide outlines a self-validating disposal workflow designed to prevent environmental
release and personnel exposure.[1][2]

Hazard Identification & Physical Properties[3][4][5]
[6]

Before initiating disposal, verify the compound's state and concentration. Treat all "empty" vials
as trace-contaminated hazardous waste.[1]
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Table 1: Chemical & Hazard Profile

Property Specification

] H-Glu-Gly-Arg-chloromethyl ketone
Chemical Name ) )
dihydrochloride

Synonyms GGACK; EGR-CMK; Glu-Gly-Arg-CH2CI
CAS Number 65113-67-9
Molecular Formula C14H2s5CINeOs[1][3][4][5][6][ 7] - 2HCI

] Alkylating Agent (Irreversible binder to
Functional Hazard
Histidine/Serine)

o Skin Irrit. 2; Eye Irrit.[8][9] 2A; STOT SE 3
GHS Classification

(Respiratory)
Physical State White to off-white lyophilized powder
Solubility Soluble in water, DMSO, and dilute acid

Pre-Disposal Handling & PPE

Causality of Protocol: Because GGACK is a solid that can form aerosols, and a liquid that can
penetrate skin (especially in DMSO), the primary risk is inhalation or transdermal absorption.[9]

» Respiratory Protection: Handle lyophilized powder only inside a certified fume hood or
biological safety cabinet (BSC) to prevent inhalation of alkylating dust.

o Dermal Barrier: Double-glove with Nitrile gloves (minimum 5 mil thickness).[1] Latex is
insufficient for DMSO-solvated peptides.[1]

o Ocular Protection: Chemical splash goggles are mandatory; safety glasses are insufficient
for liquid handling.

Disposal Protocol: The "Segregate & Incinerate"
Standard
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Core Directive: Do NOT attempt chemical deactivation (e.g., bleach/NaOH) in the laboratory
sink. The reaction products of chloromethyl ketones can remain toxic. The only validated
disposal method is high-temperature incineration via a licensed hazardous waste contractor.[1]

Workflow A: Solid Waste (Lyophilized Powder |
Contaminated Solids)[1]

» Containment: Place the original vial (even if empty) into a clear, sealable secondary bag
(e.g., Ziploc).

e Segregation: Deposit the sealed bag into the Solid Toxic/Hazardous Waste drum.

o Contaminated Debris: Weigh boats, pipette tips, and gloves used during handling must be
treated as solid hazardous waste, not trash.

Workflow B: Liquid Waste (Stock Solutions / Reaction
Mixtures)

o Characterization: Identify the solvent.
o Agueous/Buffer: Segregate into Aqueous Toxic Waste.
o Organic (DMSO/Ethanol): Segregate into Non-Halogenated Organic Waste.

o Labeling: The tag must explicitly list "GGACK" and "Chloromethyl Ketone" to alert waste
technicians of the alkylating potential.

¢ Rinsing: Do not rinse reusable glassware into the sink. Rinse with a small volume of solvent
and add the rinsate to the liquid waste container.

Visualized Decision Workflow

The following diagram illustrates the logical flow for segregating GGACK waste streams to
ensure compliance.
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Figure 1: Segregation logic for GGACK waste streams ensuring zero environmental release.
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Emergency Procedures (Spill Response)

In the event of a spill, the priority is to prevent the alkylating agent from spreading or being
inhaled.

Evacuate & Alert: If a significant amount of powder (>50 mg) is aerosolized, evacuate the
immediate area.

o PPE Upgrade: Don double nitrile gloves, lab coat, and N95 respirator (if outside a hood).

 Liquid Spill: Cover with absorbent pads. Clean the area with a soap/water solution.[9] Do not
use bleach immediately, as it may react aggressively with organic solvents if present.

o Solid Spill: Cover with wet paper towels to prevent dust formation, then wipe up.

o Disposal: Place all cleanup materials into the Solid Hazardous Waste bag.

Regulatory Compliance & Transport

o EPA Classification: While not always explicitly listed as a P-listed waste, GGACK falls under
the "Characteristic of Toxicity" due to its reactivity.

o Labeling Requirement: Waste containers must be labeled with the full chemical name: Glu-
Gly-Arg-chloromethyl ketone.[1] Abbreviations like "GGACK" are often insufficient for waste
contractors.

o Storage: Store waste containers in a cool, dry place away from strong oxidizers and bases
until pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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